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Compound of Interest

Compound Name: Bis(cyclopentadienyl)ruthenium

Cat. No.: B073265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Bis(cyclopentadienyl)ruthenium, also known as ruthenocene, is an organometallic

compound with the chemical formula (C₅H₅)₂Ru.[1] This metallocene has garnered significant

interest within the scientific community due to its unique electrochemical properties, stability,

and potential applications in catalysis, materials science, and, increasingly, in the field of

medicinal chemistry as a potential therapeutic agent. This document provides a comprehensive

overview of the core technical aspects of ruthenocene, including its chemical and physical

properties, key experimental protocols for its synthesis and characterization, and an exploration

of its emerging role in drug development.

Chemical and Physical Properties
Ruthenocene is a stable, yellow crystalline solid.[2] It is structurally analogous to ferrocene,

with a ruthenium atom "sandwiched" between two parallel cyclopentadienyl rings. This

structure contributes to its remarkable stability and its rich electrochemistry. Key identifiers and

properties are summarized in the table below.
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Property Value Reference

CAS Number 1287-13-4 [1][3][4][5]

Molecular Formula C₁₀H₁₀Ru [1][3]

Molecular Weight 231.26 g/mol [1][3]

EC Number 215-065-2 [4][5]

MDL Number MFCD00001442 [1][4]

Appearance Light yellow crystalline solid [2]

Melting Point 199-201 °C

Boiling Point 250 °C (sublimes)

Solubility

Soluble in organic solvents

(e.g., toluene, THF,

dichloromethane), insoluble in

water

Synthesis and Characterization
The synthesis of ruthenocene is typically achieved through the reaction of ruthenium trichloride

with cyclopentadienyl sodium. A generalized experimental protocol is provided below.

Experimental Protocol: Synthesis of Ruthenocene
Materials:

Ruthenium(III) chloride hydrate (RuCl₃·xH₂O)

Sodium cyclopentadienide (NaC₅H₅) solution in THF

Tetrahydrofuran (THF), anhydrous

Hydrochloric acid (HCl), concentrated

Sodium bicarbonate (NaHCO₃), saturated solution
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Magnesium sulfate (MgSO₄), anhydrous

Hexane

Standard laboratory glassware and Schlenk line apparatus

Procedure:

A solution of sodium cyclopentadienide in THF is prepared by reacting sodium metal with

freshly cracked cyclopentadiene monomer in anhydrous THF under an inert atmosphere

(e.g., argon or nitrogen).

Ruthenium(III) chloride hydrate is dissolved in THF in a separate Schlenk flask.

The sodium cyclopentadienide solution is slowly added to the ruthenium chloride solution at

room temperature with vigorous stirring.

The reaction mixture is stirred overnight at room temperature.

The solvent is removed under reduced pressure.

The resulting residue is treated with concentrated HCl to remove any unreacted starting

materials.

The crude product is extracted with hexane.

The organic layer is washed with saturated sodium bicarbonate solution and then with water.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed in vacuo to yield crude ruthenocene.

The product can be further purified by sublimation or recrystallization from a suitable solvent

like hexane.

Characterization: The identity and purity of the synthesized ruthenocene can be confirmed

using various analytical techniques:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy will show

characteristic peaks for the cyclopentadienyl protons and carbons.

Mass Spectrometry (MS): The molecular ion peak corresponding to the molecular weight of

ruthenocene should be observed.

Infrared (IR) Spectroscopy: Characteristic C-H and C-C stretching and bending vibrations of

the cyclopentadienyl rings can be identified.

Elemental Analysis: The percentage composition of carbon, hydrogen, and ruthenium should

match the calculated values for C₁₀H₁₀Ru.

Applications in Drug Development
The unique properties of ruthenocene have made it an attractive scaffold for the design of

novel therapeutic agents. Its stability in biological environments and its ability to undergo

reversible redox reactions are particularly advantageous.

Anticancer Properties
A significant area of research focuses on the development of ruthenocene-based anticancer

drugs. The proposed mechanism of action often involves the generation of reactive oxygen

species (ROS) upon cellular uptake and subsequent redox cycling, leading to oxidative stress

and apoptosis in cancer cells.

Below is a conceptual signaling pathway illustrating the proposed anticancer mechanism of a

hypothetical ruthenocene-based drug.
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Caption: Proposed anticancer mechanism of a ruthenocene derivative.

Bioorganometallic Chemistry
The derivatization of the cyclopentadienyl rings of ruthenocene allows for the attachment of

various bioactive ligands. This modularity enables the development of targeted drug delivery

systems and multifunctional therapeutic agents.

The following diagram illustrates a generalized workflow for the synthesis of a functionalized

ruthenocene derivative for biological evaluation.
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Caption: General workflow for developing ruthenocene-based therapeutics.

Safety and Handling
Bis(cyclopentadienyl)ruthenium should be handled in a well-ventilated fume hood.

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn. For detailed safety information, please refer to the Safety Data Sheet

(SDS) provided by the supplier.

Conclusion
Bis(cyclopentadienyl)ruthenium is a versatile organometallic compound with significant

potential in various scientific and industrial fields. Its unique chemical and electrochemical

properties, coupled with its relative stability, make it a valuable building block in materials

science and an exciting platform for the development of novel therapeutics, particularly in the

area of anticancer drug design. Further research into the biological activity and mechanisms of

action of ruthenocene derivatives is warranted to fully realize their therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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